Cas no 61381-88-2 (Benzenamine, 4-(4-aminophenoxy)-2-bromo-)

Benzenamine, 4-(4-aminophenoxy)-2-bromo- structure
61381-88-2 structure
Product Name:Benzenamine, 4-(4-aminophenoxy)-2-bromo-
CAS No:61381-88-2
MF:C12H11BrN2O
MW:279.132541894913
CID:481482
PubChem ID:4034513
Update Time:2025-04-19

Benzenamine, 4-(4-aminophenoxy)-2-bromo- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4-(4-aminophenoxy)-2-bromo-
    • 4-(4-aminophenoxy)-2-bromoaniline
    • 61381-88-2
    • DTXSID50398666
    • Oprea1_121512
    • SCHEMBL7187516
    • Inchi: 1S/C12H11BrN2O/c13-11-7-10(5-6-12(11)15)16-9-3-1-8(14)2-4-9/h1-7H,14-15H2
    • InChI Key: FCRGSQLTNYRFIE-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=CC(=C1)OC1C=CC(=CC=1)N)N

Computed Properties

  • Exact Mass: 278.00553
  • Monoisotopic Mass: 278.00548g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 61.3Ų

Experimental Properties

  • PSA: 61.27
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